(Cyclopent-3-en-1-yl)(2-methoxypyridin-3-yl)methanone
Cat. No. B8675036
M. Wt: 203.24 g/mol
InChI Key: FGHNERBJNHIJHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07494992B2
Procedure details
Cyclopent-3-en-yl[2-(methyloxy)pyridin-3-yl]methanone (Preparation 29, 10 g, 49.3 mmol), potassium hydroxide (85%, 16.8 g, 0.3 mol), and hydrazine (6.33 g, 198 mmol) in ethylene glycol (100 ml) were heated to 180° C. and stirred for 18 h. Water was added and the product was extracted with hexane:ethyl acetate (50:50). The combined organic extracts were washed with brine and concentrated in vacuo. The crude oil was purified by flash chromatography eluting with ethyl acetate:hexane (10:90) to give a colourless oil (4.75 g, 51%).
Quantity
10 g
Type
reactant
Reaction Step One
Name
Yield
51%
Identifiers
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REACTION_CXSMILES
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[CH:1]1([C:6]([C:8]2[C:9]([O:14][CH3:15])=[N:10][CH:11]=[CH:12][CH:13]=2)=O)[CH2:5][CH:4]=[CH:3][CH2:2]1.[OH-].[K+].NN.O>C(O)CO>[CH:1]1([CH2:6][C:8]2[C:9]([O:14][CH3:15])=[N:10][CH:11]=[CH:12][CH:13]=2)[CH2:2][CH:3]=[CH:4][CH2:5]1 |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(CC=CC1)C(=O)C=1C(=NC=CC1)OC
|
|
Name
|
|
|
Quantity
|
16.8 g
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[K+]
|
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Name
|
|
|
Quantity
|
6.33 g
|
|
Type
|
reactant
|
|
Smiles
|
NN
|
|
Name
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|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(CO)O
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Step Two
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
O
|
Conditions
Stirring
|
Type
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CUSTOM
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|
Details
|
stirred for 18 h
|
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the product was extracted with hexane:ethyl acetate (50:50)
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WASH
|
Type
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WASH
|
|
Details
|
The combined organic extracts were washed with brine
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude oil was purified by flash chromatography
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WASH
|
Type
|
WASH
|
|
Details
|
eluting with ethyl acetate:hexane (10:90)
|
Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CC=CC1)CC=1C(=NC=CC1)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.75 g | |
| YIELD: PERCENTYIELD | 51% | |
| YIELD: CALCULATEDPERCENTYIELD | 50.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
